Cas no 1806736-73-1 (3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1806736-73-1
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4833900
• Update Time: 2025-05-19

3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-2-3-1-4(17-8(12,13)14)5(6(10)11)15-7(3)16/h1,6H,2H2,(H,15,16)
• InChI Key： GYUBDDGCRKPKIN-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C(F)F)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine

Comprehensive Guide to 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806736-73-1)

3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806736-73-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including bromomethyl, difluoromethyl, and trifluoromethoxy substituents, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure is characterized by a pyridine core, which is widely recognized for its role in medicinal chemistry due to its electron-withdrawing properties and ability to enhance metabolic stability.

The growing demand for fluorinated compounds in drug discovery and crop protection has positioned 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine as a valuable building block. Researchers are particularly interested in its potential applications in developing next-generation pharmaceuticals targeting diseases such as cancer, inflammation, and infectious diseases. The difluoromethyl and trifluoromethoxy groups are known to improve lipophilicity and bioavailability, key factors in optimizing drug candidates. Additionally, the bromomethyl group offers a reactive site for further functionalization, enabling the creation of diverse molecular libraries.

In the agrochemical sector, 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine is explored for its potential in designing novel pesticides and herbicides. The incorporation of fluorine atoms is a common strategy to enhance the efficacy and environmental profile of agrochemicals. This compound's structural features align with the industry's focus on sustainable and high-performance solutions, addressing challenges such as pest resistance and regulatory restrictions.

The synthesis of 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine involves multi-step organic reactions, often requiring expertise in halogenation and fluorination techniques. Its purity and stability are critical for ensuring reproducible results in downstream applications. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and verify its quality.

From a market perspective, the demand for fluorinated pyridine derivatives is expected to rise, driven by advancements in precision medicine and sustainable agriculture. Companies specializing in custom synthesis and fine chemicals are actively expanding their portfolios to include compounds like 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine, catering to the needs of research institutions and industrial clients. The compound's CAS No. 1806736-73-1 serves as a unique identifier, facilitating procurement and regulatory compliance.

For researchers and industry professionals seeking reliable information on 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine, this guide provides a comprehensive overview of its properties, applications, and significance in modern chemistry. As the scientific community continues to explore the potential of fluorinated heterocycles, this compound stands out as a promising candidate for innovation in life sciences and material sciences.